Cas no 2227839-68-9 ((2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol)

• Product Name: (2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol
• CAS No: 2227839-68-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6286703
• PubChem ID: 165614407
• Update Time: 2025-11-01

(2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol
• EN300-1832528
• 2227839-68-9

• Inchi： 1S/C10H13NO3/c1-7-3-4-9(5-8(2)12)6-10(7)11(13)14/h3-4,6,8,12H,5H2,1-2H3/t8-/m0/s1
• InChI Key： ZMXPKWAUPATGNA-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on (2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol

Introduction to (2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol (CAS No. 2227839-68-9)

(2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol, with the CAS number 2227839-68-9, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a nitro group and a chiral center, which contribute to its potential therapeutic applications and biological activities.

The chemical structure of (2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol consists of a substituted phenyl ring attached to a chiral propanol moiety. The presence of the nitro group imparts significant electronic and steric effects, influencing the compound's reactivity and biological properties. The chiral center at the propanol position adds an additional layer of complexity, as it can exist in two enantiomeric forms, (S) and (R), each potentially exhibiting distinct pharmacological profiles.

Recent studies have highlighted the potential of (2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its anti-inflammatory properties, suggesting its potential as a novel treatment for inflammatory diseases. The compound's ability to modulate key inflammatory pathways, such as NF-κB and MAPK, has been extensively studied, providing valuable insights into its mechanism of action.

In addition to its anti-inflammatory effects, (2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol has shown promise in neurodegenerative disease models. Studies conducted in vitro and in vivo have indicated that the compound can protect neuronal cells from oxidative stress and apoptosis, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit the activation of microglia, which are key mediators of neuroinflammation.

The pharmacokinetic properties of (2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol have also been investigated to ensure its suitability for therapeutic use. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is moderate, and it demonstrates good tissue penetration, particularly into the brain, which is crucial for its neuroprotective applications.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of (2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including asymmetric synthesis methods that allow for the selective production of the (S)-enantiomer. These advancements in synthetic chemistry have facilitated large-scale production of the compound for preclinical and clinical studies.

In conclusion, (2S)-1-(4-methyl-3-nitrophenyl)propan-2-ol (CAS No. 2227839-68-9) represents a promising candidate for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further research and development in the pharmaceutical industry.